Cas no 1142211-58-2 ([{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid)

[{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid structure
1142211-58-2 structure
Product Name:[{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid
CAS No:1142211-58-2
MF:C16H23N3O4
MW:321.371524095535
CID:1073336
PubChem ID:25220078
Update Time:2025-04-20

[{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

    • [{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid
    • 2-((2-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-oxoethyl)(phenyl)amino)aceticacid
    • 2-((2-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-oxoethyl)(phenyl)amino)acetic acid
    • AKOS005214000
    • 1142211-58-2
    • STK505062
    • ({2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino)acetic acid
    • 2-(N-[2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl]anilino)acetic acid
    • MDL: MFCD12027694
    • Inchi: 1S/C16H23N3O4/c20-11-10-17-6-8-18(9-7-17)15(21)12-19(13-16(22)23)14-4-2-1-3-5-14/h1-5,20H,6-13H2,(H,22,23)
    • InChI Key: YFEZNKRIRBGJEN-UHFFFAOYSA-N
    • SMILES: O=C(CN(C1C=CC=CC=1)CC(=O)O)N1CCN(CCO)CC1

Computed Properties

  • Exact Mass: 321.16885622g/mol
  • Monoisotopic Mass: 321.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 84.3Ų
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